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Compound of Interest

Compound Name: Baliforsen sodium

Cat. No.: B12651173 Get Quote

Disclaimer: As of this writing, a specific Safety Data Sheet (SDS) for Baliforsen sodium is not

publicly available. The following guidance is based on established best practices for handling

antisense oligonucleotides and potent pharmaceutical compounds in a laboratory setting.

Researchers must conduct a risk assessment for their specific use of Baliforsen sodium and

adhere to all institutional and local safety regulations.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals working with Baliforsen sodium. The procedural

guidance herein is intended to foster a safe laboratory environment and ensure the integrity of

the compound.

Personal Protective Equipment (PPE)
Due to the novel nature of Baliforsen sodium, a precautionary approach to personal

protection is paramount. The following table summarizes the recommended PPE for handling

this compound, particularly in its powdered form.[1][2]
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PPE Category Item Specifications and Use

Hand Protection Nitrile Gloves

Wear two pairs of powder-free

nitrile gloves. Change the

outer pair immediately if

contaminated. For prolonged

handling, consider thicker,

chemical-resistant gloves.

Eye Protection Safety Goggles

Use tight-fitting, indirectly

vented chemical splash

goggles to protect against dust

particles and splashes.

Body Protection Laboratory Coat

A buttoned, long-sleeved

laboratory coat is required.

Consider a disposable gown

over the lab coat for

procedures with a high risk of

contamination.

Respiratory Protection N95 Respirator or Higher

When handling the powdered

form of Baliforsen sodium

outside of a certified

containment enclosure, a

NIOSH-approved N95

respirator or a higher level of

respiratory protection is

recommended to prevent

inhalation.

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the stability of Baliforsen sodium and to

prevent contamination.[3][4][5]

2.1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.
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Store Baliforsen sodium in a cool, dry, and dark place. For long-term storage, refer to the

manufacturer's recommendations, which typically advise storage at -20°C.

Keep the container tightly sealed to prevent moisture absorption and degradation.

2.2. Preparation of Solutions:

All handling of powdered Baliforsen sodium should be conducted in a certified chemical

fume hood or a ventilated balance enclosure to minimize inhalation exposure.

Use nuclease-free water, TE buffer, or another appropriate solvent as recommended by the

manufacturer for reconstitution. The use of nuclease-free materials is crucial to prevent

enzymatic degradation of the oligonucleotide.

Prepare aliquots of the stock solution to avoid repeated freeze-thaw cycles, which can

compromise the integrity of the compound.

2.3. Experimental Use:

When working with solutions of Baliforsen sodium, standard laboratory practices should be

followed.

Avoid direct contact with the skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Disposal Plan
The disposal of Baliforsen sodium and associated waste must comply with all local, state, and

federal regulations for chemical waste.

3.1. Waste Segregation:

Solid Waste: All disposable materials that have come into contact with Baliforsen sodium,

such as pipette tips, tubes, and gloves, should be collected in a designated, sealed

hazardous waste container.
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Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, clearly labeled hazardous waste container. Note that waste containing organic

solvents, such as acetonitrile which is sometimes used in oligonucleotide purification, may

have specific disposal requirements.

3.2. Decontamination:

Work surfaces should be decontaminated after handling the compound. A 10% bleach

solution followed by a rinse with 70% ethanol is a common procedure, but compatibility with

the work surface should be confirmed.

For spills, follow your institution's established spill response protocol for potent compounds.

Experimental Workflow for Handling Baliforsen
Sodium
The following diagram outlines the standard workflow for safely handling Baliforsen sodium
from receipt to disposal.
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Caption: Workflow for the safe handling of Baliforsen sodium.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12651173?utm_src=pdf-body-img
https://www.benchchem.com/product/b12651173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12651173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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